Cas no 895460-67-0 (N-(2-methyl-1,3-benzothiazol-6-yl)-3-(4-methylphenyl)sulfanylpropanamide)

• Product Name: N-(2-methyl-1,3-benzothiazol-6-yl)-3-(4-methylphenyl)sulfanylpropanamide
• CAS No: 895460-67-0
• MF: C₁₈H₁₈N₂OS₂
• MW: 342.478321552277
• CID: 6198844
• PubChem ID: 7545164
• Update Time: 2025-05-26

N-(2-methyl-1,3-benzothiazol-6-yl)-3-(4-methylphenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-benzothiazol-6-yl)-3-(4-methylphenyl)sulfanylpropanamide
• F2537-0261
• N-(2-methyl-1,3-benzothiazol-6-yl)-3-[(4-methylphenyl)sulfanyl]propanamide
• N-(2-methylbenzo[d]thiazol-6-yl)-3-(p-tolylthio)propanamide
• 895460-67-0
• AKOS024657972

• Inchi： 1S/C18H18N2OS2/c1-12-3-6-15(7-4-12)22-10-9-18(21)20-14-5-8-16-17(11-14)23-13(2)19-16/h3-8,11H,9-10H2,1-2H3,(H,20,21)
• InChI Key： ADNQAGIMZCPEEF-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC(=CC1=2)NC(CCSC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 342.08605555g/mol
• Monoisotopic Mass: 342.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2-methyl-1,3-benzothiazol-6-yl)-3-(4-methylphenyl)sulfanylpropanamide

N-(2-Methyl-1,3-Benzothiazol-6-Yl)-3-(4-Methylphenyl)Sulfanylpropanamide: A Comprehensive Overview

The compound CAS No 895460-67-0, also known as N-(2-methyl-1,3-benzothiazol-6-yl)-3-(4-methylphenyl)sulfanylpropanamide, is a complex organic molecule with a diverse range of applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

The structure of this compound is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The thiazole ring contains a sulfur atom and two nitrogen atoms, contributing to the compound's reactivity and stability. The benzothiazole moiety is further substituted with a methyl group at the 2-position and an amide group at the 6-position. The amide group is connected to a sulfanylpropane chain, which terminates with a 4-methylphenyl group. This substitution pattern imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of this compound as a building block for the synthesis of advanced materials. For instance, researchers have explored its use in the development of high-performance polymers and coatings. The sulfur-containing sulfanyl group in the molecule has been shown to enhance the thermal stability and mechanical properties of polymers, making it an attractive candidate for industrial applications.

In the pharmaceutical industry, this compound has been investigated for its potential as a drug delivery agent. The amide functionality in the molecule can be exploited for conjugation with bioactive molecules, enabling targeted drug delivery systems. Additionally, the benzothiazole moiety has been reported to exhibit antioxidant properties, which could be beneficial in the development of therapeutic agents for oxidative stress-related diseases.

Another area of interest is the application of this compound in agrochemicals. Studies have demonstrated that it can act as an effective plant growth regulator, promoting root development and enhancing stress tolerance in crops. This property makes it a promising candidate for sustainable agriculture practices.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendliness. Research indicates that it undergoes efficient microbial degradation under aerobic conditions, reducing its environmental footprint. This attribute is particularly important in industries where eco-friendly alternatives are increasingly sought after.

In conclusion, N-(2-methyl-1,3-benzothiazol-6-yl)-3-(4-methylphenyl)sulfanylpropanamide (CAS No 895460-67-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for scientists and engineers seeking innovative solutions in materials science, pharmaceuticals, and agriculture. As research continues to uncover new potentials for this compound, its role in advancing technology and improving quality of life will undoubtedly grow.